Cas no 1361897-73-5 (4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile
• CAS No: 1361897-73-5
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 4912588
• Update Time: 2025-05-19

4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H9ClF2N2O/c1-16-10-7(2-3-14)6(5-11)4-8(15-10)9(12)13/h4,9H,2,5H2,1H3
• InChI Key： OJVORSYSJNFXQF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C=1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

Comprehensive Overview of 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361897-73-5)

4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361897-73-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a methoxy substituent, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

In recent years, the demand for pyridine derivatives like 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile has surged due to their role in developing next-generation therapeutics and agrochemicals. Researchers are particularly interested in its difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical candidates. This aligns with the growing trend of fluorinated compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic properties. Additionally, the compound's chloromethyl functionality provides a reactive site for further chemical modifications, enabling the creation of diverse molecular architectures.

The synthesis and application of 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile are subjects of ongoing research, with many studies focusing on optimizing its production for scalability and cost-efficiency. Given the increasing emphasis on green chemistry and sustainable practices, scientists are exploring eco-friendly synthetic routes to minimize environmental impact. This compound's relevance is further highlighted by its potential use in developing crop protection agents, where its structural features could contribute to the design of more effective and environmentally benign pesticides.

From a commercial perspective, 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile is available through specialized chemical suppliers, catering to the needs of research institutions and industrial laboratories. Its CAS No. 1361897-73-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical and agrochemical industries continue to evolve, this compound is expected to play a pivotal role in advancing innovation and addressing global challenges related to health and food security.

In summary, 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361897-73-5) represents a critical intermediate in modern chemical research. Its multifaceted applications, combined with the rising interest in fluorinated and heterocyclic compounds, underscore its importance in scientific and industrial contexts. Future developments in its synthesis and utilization are likely to open new avenues for innovation, making it a compound worth watching in the coming years.